3-(allylamino)-1-phenyl-2,5-pyrrolidinedione

• IUPAC Name: 1-phenyl-3-(prop-2-enylamino)pyrrolidine-2,5-dione
• InChI: InChI=1S/C13H14N2O2/c1-2-8-14-11-9-12(16)15(13(11)17)10-6-4-3-5-7-10/h2-7,11,14H,1,8-9H2
• InChI Key: CNXQNTDKFOACKP-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC1CC(=O)N(C1=O)C2=CC=CC=C2
• Molecular Formula: C13H14N2O2
• Molecular Weight: 230.26 g/mol

Description

3-(allylamino)-1-phenyl-2,5-pyrrolidinedione, commonly known as AAPP, is a chemical compound that has gained attention in the field of scientific research due to its unique properties. This compound belongs to the class of pyrrolidinedione derivatives and has a molecular formula of C13H13NO2. It has been studied extensively for its potential applications in various fields, including medicine, agriculture, and materials science.

Mechanism of Action

The mechanism of action of AAPP is not fully understood, but it is believed to involve the inhibition of certain enzymes and biochemical pathways. AAPP has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This inhibition leads to the accumulation of DNA damage and ultimately results in cell death.
Biochemical and Physiological Effects
AAPP has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have shown that AAPP can induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth of bacteria and fungi by disrupting their cell membranes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using AAPP in laboratory experiments is its high purity and stability. The synthesis method for AAPP has been optimized for high yield and purity, making it a reliable compound for use in research studies. However, one limitation of using AAPP is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on AAPP. One area of interest is the development of new chemotherapeutic agents based on the structure of AAPP. Researchers are also exploring the potential use of AAPP in the development of new antibiotics and plant growth regulators. Additionally, there is ongoing research into the mechanism of action of AAPP, which could lead to a better understanding of its biochemical and physiological effects.

Scientific Research Applications

AAPP has been studied for its potential applications in various fields of scientific research. In medicine, it has been found to exhibit antitumor activity and has been studied as a potential chemotherapeutic agent. AAPP has also been shown to have antibacterial and antifungal properties, making it a promising candidate for the development of new antibiotics.
In agriculture, AAPP has been studied for its potential use as a plant growth regulator. It has been found to promote the growth of certain crops and improve their resistance to environmental stressors. AAPP has also been studied for its potential use in the development of new materials, such as polymers and coatings.